(S)-1-(1-Benzylpiperidin-2-yl)-N-methylmethanamine

• IUPAC Name: 1-[(2S)-1-benzylpiperidin-2-yl]-N-methylmethanamine
• InChI: InChI=1S/C14H22N2/c1-15-11-14-9-5-6-10-16(14)12-13-7-3-2-4-8-13/h2-4,7-8,14-15H,5-6,9-12H2,1H3/t14-/m0/s1
• InChI Key: OMJZRIGOKXUQEC-AWEZNQCLSA-N
• Canonical SMILES: CNCC1CCCCN1CC2=CC=CC=C2
• Isomeric SMILES: CNC[C@@H]1CCCCN1CC2=CC=CC=C2
• Molecular Formula: C14H22N2
• Molecular Weight: 218.34 g/mol
• CAS No.: 2089246-35-3

Description

(S)-1-(1-Benzylpiperidin-2-yl)-N-methylmethanamine is a useful research compound. Its molecular formula is C14H22N2 and its molecular weight is 218.344. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Neurochemical Research and Potential Therapeutic Uses

• Benzylpiperazine Derivatives : These compounds, including N-benzylpiperazine (BZP), have been studied for their stimulant and euphoric effects, akin to methylenedioxymethamphetamine (MDMA) and methamphetamine, primarily affecting dopamine neurotransmission. Despite their abuse potential, the mechanism of action suggests potential therapeutic applications in neurological research, warranting further investigation into their long-term effects and addictive properties (Johnstone et al., 2007).

• Chemokine Receptor Antagonists : Small molecule antagonists, including bipiperidine and piperazine derivatives, have been researched for their role in treating allergic diseases like asthma and allergic rhinitis. The structure-activity relationships of these compounds suggest their value in developing treatments for inflammatory conditions, highlighting the versatility of benzylpiperidine structures in medicinal chemistry (Willems & IJzerman, 2009).

Drug Metabolism and Pharmacokinetics

• Cytochrome P450 Inhibitors : Arylpiperazine derivatives undergo metabolism involving Cytochrome P450 enzymes, leading to the formation of 1-aryl-piperazines. This metabolic pathway is significant for understanding drug-drug interactions and the pharmacokinetic profiles of therapeutic agents, informing the design of drugs with optimized efficacy and safety profiles (Caccia, 2007).

Environmental Presence and Impact

• Emerging Contaminants : The occurrence and fate of parabens, chemically related to benzylpiperidine derivatives through their ester structure, have been reviewed, emphasizing the environmental persistence of these compounds in aquatic environments. This research underscores the broader environmental implications of synthetic compounds, including those related to benzylpiperidines, and the need for sustainable pharmaceutical and cosmetic formulations (Haman et al., 2015).